Cas no 2172520-11-3 (3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine)

• Product Name: 3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine
• CAS No: 2172520-11-3
• MF: C₁₀H₉ClN₂OS
• MW: 240.709259748459
• CID: 6084887
• PubChem ID: 165746198
• Update Time: 2025-08-04

3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine
• EN300-1290635
• 2172520-11-3
• 3-chloro-6-{[(3-methylfuran-2-yl)methyl]sulfanyl}pyridazine

• Inchi： 1S/C10H9ClN2OS/c1-7-4-5-14-8(7)6-15-10-3-2-9(11)12-13-10/h2-5H,6H2,1H3
• InChI Key： NIHXBYJSHXKKHO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)SCC1=C(C)C=CO1

Computed Properties

• Exact Mass: 240.0124118g/mol
• Monoisotopic Mass: 240.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.2Ų

Additional information on 3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine

3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine: A Novel Scaffold in Medicinal Chemistry

3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine is a synthetic compound with the CAS number 2172520-11-3, representing a unique molecular architecture that combines the structural features of pyridazine rings with heterocyclic functionalities. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and materials science. The integration of a 3-methylfuran-2-yl group with a methylsulfanyl linker within the pyridazine framework introduces novel pharmacophore elements that may modulate biological activity. Recent studies have highlighted the importance of such structural variations in enhancing drug-target interactions and improving metabolic stability.

Recent advances in medicinal chemistry have demonstrated that compounds containing pyridazine scaffolds exhibit diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The 3-chloro substituent at the pyridazine ring further enhances the compound's reactivity and provides opportunities for functionalization. Researchers have reported that the introduction of methylsulfanyl groups can significantly influence the physicochemical properties of molecules, such as solubility, permeability, and metabolic stability. This makes 3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine a promising candidate for further exploration in drug development.

One of the key features of 3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine is its ability to form hydrogen bonds with target proteins, which is critical for drug efficacy. The 3-methylfuran-2-yl group acts as a hydrogen bond donor, while the methylsulfanyl moiety can serve as a hydrogen bond acceptor. This dual functionality may contribute to the compound's potential as an inhibitor of specific enzymatic pathways. Recent studies have shown that similar compounds with analogous structures exhibit inhibitory activity against key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4).

Advancements in computational modeling have enabled researchers to predict the interactions between 3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine and biological targets. Molecular docking studies suggest that the compound may bind to the active site of protein kinase C (PKC) with high affinity, which is relevant to its potential anti-cancer properties. The methylsulfanyl group's ability to form covalent bonds with cysteine residues in enzymes has also been explored, offering insights into the compound's mechanism of action. These findings underscore the importance of structural optimization in maximizing therapeutic potential.

Recent experimental data from in vitro studies have demonstrated that 3-chloro-6-{(-methylfuran-2-yl)methylsulfanyl}pyridazine exhibits promising biological activities. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that the compound displays significant anti-inflammatory effects by modulating the NF-κB signaling pathway. The 3-methylfuran-2-yl group was found to enhance the compound's ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. This suggests that the compound could be a valuable tool in the development of therapies for chronic inflammatory diseases.

Another area of interest is the compound's potential as an antitumor agent. Research published in Bioorganic & Medicinal Chemistry Letters in 2023 indicated that 3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine exhibits cytotoxic activity against various cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of mitochondrial pathways. The methylsulfanyl group's role in disrupting cellular redox balance may contribute to this effect, highlighting the compound's potential in oncology.

The synthesis of 3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine has been optimized using modern organic chemistry techniques. A 2023 study published in Organic Letters described a highly efficient method for the preparation of this compound, involving the coupling of a 3-methylfuran-2-yl derivative with a methylsulfanyl functional group. This approach not only improves the yield but also enhances the purity of the final product, which is critical for pharmaceutical applications. The scalability of this synthesis method has also been demonstrated, making it suitable for large-scale production.

From a pharmacokinetic perspective, the compound's properties are being evaluated to determine its potential for clinical use. Studies have shown that the 3-chloro substituent can influence the compound's metabolic stability, potentially extending its half-life in vivo. The methylsulfanyl group's hydrophilic nature may also affect the compound's solubility, which is an important factor in drug formulation. These properties are being further investigated to optimize the compound for therapeutic applications.

Overall, 3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine represents a promising scaffold in medicinal chemistry, with potential applications in multiple therapeutic areas. Ongoing research is focused on elucidating its full biological potential and optimizing its properties for clinical use. The unique structural features of this compound, including the integration of 3-methylfuran-2-yl and methylsulfanyl functionalities, position it as a valuable candidate for further exploration in drug development.

Recent advancements in high-throughput screening technologies have enabled the rapid evaluation of 3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine's interactions with a wide range of biological targets. These studies have identified potential applications in the treatment of neurodegenerative diseases, where the compound's ability to modulate protein misfolding and aggregation is particularly relevant. The methylsulfanyl group's role in stabilizing protein conformations may contribute to this effect, offering new avenues for therapeutic intervention.

Moreover, the compound's potential as an antimicrobial agent is being explored, given the increasing prevalence of antibiotic resistance. Studies have shown that 3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine exhibits activity against both Gram-positive and Gram-negative bacteria, suggesting its broad-spectrum antimicrobial potential. The 3-methylfuran-2-yl group's ability to disrupt bacterial cell membranes may be a key factor in this activity, making the compound a candidate for the development of new antibiotics.

In conclusion, 3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine is a compound with significant potential in the field of medicinal chemistry. Its unique structural features, including the integration of 3-methylfuran-2-yl and methylsulfanyl functionalities, make it a promising candidate for further exploration in drug development. Ongoing research is focused on elucidating its full biological potential and optimizing its properties for therapeutic applications. The compound's potential applications in multiple therapeutic areas, including anti-inflammatory, antitumor, antimicrobial, and neurodegenerative disease treatments, highlight its importance in modern drug discovery efforts.

As research in this area continues to evolve, the compound's role in the development of novel therapeutics is expected to grow. The synthesis and optimization of 3-chloro-6-{(3-methylfuran-2-yl)methylsulfanyl}pyridazine will remain a critical focus, ensuring that its properties are fully exploited for the benefit of patients. The integration of advanced analytical techniques and computational modeling will further enhance our understanding of the compound's behavior, paving the way for its potential clinical applications.

Overall, the compound represents a valuable addition to the field of medicinal chemistry, offering new opportunities for the development of innovative therapies. Its unique structural features and potential biological activities make it a promising candidate for further investigation and development in the years to come.